Cas no 1806844-90-5 (3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806844-90-5
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4859007
• Update Time: 2025-05-22

3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-6(10)2-1-3(7(16)17)15-5(4(2)14)8(11,12)13/h1,6H,14H2,(H,16,17)
• InChI Key： UFLNFSMEWMSOHR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C(F)(F)F)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806844-90-5)

3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806844-90-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has garnered attention due to its potential as a building block for drug discovery and crop protection agents. Its molecular structure combines reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in designing next-generation pharmaceuticals, especially for targets requiring selective enzyme inhibition. The compound's carboxylic acid moiety further expands its utility in peptide coupling and bioconjugation strategies, aligning with trends in precision medicine and targeted therapies.

The synthesis of CAS No. 1806844-90-5 involves multi-step heterocyclic chemistry, often employing palladium-catalyzed cross-coupling or nucleophilic aromatic substitution techniques. Its pyridine core serves as a versatile scaffold, while the amino group enables further derivatization—a feature frequently explored in high-throughput screening libraries. Analytical data (HPLC, NMR) confirm its high purity (>98%), meeting stringent requirements for lead optimization in drug development pipelines.

From an industrial perspective, this compound addresses growing needs in sustainable agrochemicals. Its fluorine-rich structure contributes to improved pest resistance profiles, a critical factor given increasing regulatory scrutiny on traditional pesticides. Companies focusing on green chemistry are investigating its potential as a low-environmental-impact alternative, particularly in systemic crop treatments.

Storage and handling of 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid require standard laboratory precautions. It exhibits good stability under inert atmospheres at -20°C, with solubility profiles favoring polar aprotic solvents like DMF or DMSO. These properties make it compatible with automated parallel synthesis platforms, a key consideration for combinatorial chemistry applications.

Emerging studies suggest potential cross-disciplinary applications, including materials science (as a ligand for metal-organic frameworks) and diagnostic probe development. Its electron-withdrawing groups enable unique electronic properties, relevant to organic electronics research. Such versatility positions CAS No. 1806844-90-5 as a compound of continuing interest across multiple high-tech industries.

For researchers querying "fluorinated pyridine synthesis" or "trifluoromethyl heterocycles applications," this compound represents a case study in modern medicinal chemistry design principles. Its patent landscape reflects active development, particularly in kinase inhibitor portfolios—a hot topic in oncology research. Analytical characterization methods (detailed in recent ACS publications) provide benchmarks for quality control in contract manufacturing scenarios.

The environmental fate of 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylic acid is under investigation, with preliminary data suggesting favorable biodegradation pathways compared to older fluorochemicals. This aligns with industry shifts toward PFAS alternatives, addressing one of the most searched topics in environmental chemistry forums. Regulatory agencies increasingly prioritize such eco-friendly fluorophores in approval processes.

In summary, CAS No. 1806844-90-5 exemplifies the convergence of structural complexity and practical utility in contemporary fine chemicals. Its ongoing exploration underscores the importance of tailored fluorination in addressing challenges from drug resistance to crop yield optimization. As synthetic methodologies advance, this compound will likely see expanded adoption in cutting-edge research programs worldwide.